“In memoriam: Prof. Prof. Pranas Baltrėnas (1940–2021)”. Journal of Environmental Engineering and Landscape Management, 29(2), pp. 72

Two sites were selected from the district of Mokokchung, Nagaland viz., Forest Regeneration Site (FRS) and Shifting Cultivation Site (SCS). At FRS, soil pH ranged from 5.00±0.13–5.50±0.04, soil moisture 35.44±1.09–53.39±0.84%, soil temperature 14.33±0.47–23.83±0.23 °C, soil organic carbon 2.20±0.08–3.03±0.02% and available nitrogen 424.48±6.73– 547.46±2.10 Kg/ha. At SCS, soil pH ranged from 5.94±0.24–6.53±0.02, soil moisture 30.32±2.64–45.72±0.98%, soil temperature 17.83±0.62–26.1±0.08 °C, soil organic carbon 1.67±0.29–2.34±0.08% and available nitrogen 324.16±8.42– 443.20±1.06 Kg/ha. Significant correlation between soil temperature, pH, soil moisture and available nitrogen was observed at FRS, while correlation of soil moisture and pH was observed at SCS. A total of 21 fungal species belonging to 13 genera were identified from the two sites. FRS had more fungal diversity than SCS. The genus Aspergillus was dominant in both the studied sites. The study observed the detrimental effect of the shifting cultivation on soil health and highlights the need for monitoring and rectification to preserve soil health.

Neural network time series (NNTS) tool was used to predict municipal solid waste composition in Iasi, Romania. The nonlinear input output (NIO) time series model and nonlinear autoregressive model with external (exogenous) input (NARX) included in this tool were selected. The coefficient of determination (R2) and root mean square error (RMSE) were chosen for evaluation. By applying NIO, the optimum model is 4-11-6 artificial neural network (ANN, R2 = 0.929) in the case of testing as for the validation, with all 0.849 and 0.885, respectively. Applying NARX, the suitable model became 4-13-6 ANN model, with R2 = 0.999 for training, 0.879 for testing, and 0.931, respectively 0.944 for validation and all. The resulted RMSE is zero for training and 0.0109 for validation in the case of this model which had 4 inputs, 13 neurons and 6 outputs. The four input variables were: number of residents, population aged 15–59 years, urban life expectancy, total municipal solid waste (ton/year). The suitable ANN model revealed the lowest root mean square error and the highest coefficient of determination. Results indicate that NNTS tool is a complex instrument, NARX is more accurate than NIO model, and can be used and applied easily.

Quantities of sewage sludge that are thermally treated (mostly incinerated) are increasing, resulting in growing quantities of sewage sludge ash (SSA) which also requires further management. Despite its potential as a resource, it is still largely landfilled. Considering the presence of potentially toxic and hazardous heavy metals in SSA, this paper analyzes how the change in the leaching concentrations of the selected heavy metals from landfilled SSA impacts the environment (air, water, and soil) by the means of LCA. When considering human toxicity potential as impact category, dominant impacts were due to emissions into the air, primarily caused by leaching of selenium and somewhat less cadmium, mercury and nickel. Mercury had a dominant impact when considering the terrestrial ecotoxicity potential impact. In the SSAs obtained from Croatian sludge, molybdenum leaching, along with selenium and mercury, showed a dominant impact. Therefore, due to the high variability of trace elements, detailed analysis of different SSAs is needed.

The cooling effect of green infrastructure (GI) is becoming a hot topic on mitigating the urban heat island (UHI) effect. Alterations to the green space are a viable solution for reducing land surface temperature (LST), yet few studies provide specific guidance for landscape planning adapted to the different regions. This paper proposed and defined the landscape complexity and the threshold value of cooling effect (TVoE). Results find that: (1) GI provides a better cooling effect in the densely built-up area than the green belt; (2) GI with a simple form, aggregated configuration, and low patch density had a better cooling intensity; (3) In the densely built-up area, TVoE of the forest area is 4.5 ha, while in the green belt, TVoE of the forest and grassland area is 9 ha and 2.25 ha. These conclusions will help the planners to reduce LST effectively, and employ environmentally sustainable planning.

Urban parks are of the most important components of green infrastructure in cities. Number and size of green areas decrease especially due to increase in population and urbanization. Urban parks rank first among green areas that increase and improve the quality of life in cities. Urban parks are places where people can commune with nature and spend their free time for leisure. Accessibility of urban parks, their recreational facilities and space identity are very effective on satisfaction of users. This study is about EYOF Park in Trabzon city. Visual perception analysis carried out using landscape quality criteria. User satisfaction was analyzed with statistical analyses. As a result of analysis, the highest correlations were found between “color” and “texture” (r = 0.790). The most important reasons of park visit was found to be for “relaxing” purposes, moreover “lack of car park” was stated as the most important problem for the park.

The present study evaluated genetic diversity of Lithuanian populations of Lythrum salicaria in relation to parameters of riparian environment. Growing along Nemunas, Seaside and Lielupė river basins, 15 populations were examined using amplified fragment length polymorphism markers. Molecular data were related to the river basins, type of land use and cover, natural vice versa regulated fragments of the rivers. Population mean genetic diversity parameters were as follows: percentage of polymorphic loci (57.2), expected heterozygosity (0.183), polymorphismc information content (0.218). Mantel test revealed correlation (R2 = 0.0986, p = 0.01) between genetic and geographic distance of populations. Greater genetic diversity within, rather than among populations (ΦPT = 0.213) was observed. According to the Bayesian clustering, studied populations are admixtures of two gene pools. Analysis of molecular variance revealed significant differentiation between populations belonging to distinct river basins, between populations from natural vs. regulated fragments of the rivers.

FeOOH and FeOOH@ZnO were prepared by hydrothermal synthesis, and their structures and adsorption properties toward S2− were studied. The results showed that too high hydrothermal temperature was not conducive to the adsorption of S2−. However, using sodium dodecyl sulfate (SDS) for FeOOH preparation and adding nanometer ZnO (FeOOH@ZnO) could significantly improve the adsorption of S2− by FeOOH, and adsorption removal rate was close to 90.0% and adsorption amount was 87.5 mg·g−1. The structural analysis showed that the modification of FeOOH by SDS and the addition of nano-ZnO resulted in the reduction in size of the FeOOH particles, forming amorphous inclusion structure with ZnO present inside and FeOOH outside. The specific surface area of FeOOH@ZnO was found to be higher than that of FeOOH. Therefore, it is beneficial to the adsorption of S2−. XPS fitting results showed that ferrous deposits appeared in the process of adsorption of S2− by FeOOH@ZnO, and it was considered that the oxygen of Fe = O was replaced with sulfur.

This research aims to identify the effect of tides on groundwater level fluctuation in Gili Ketapang Island by using a combination of field monitoring and hydrodynamic modeling. Groundwater data were collected from 5 July to 17 August 2018 from two wells monitoring, while the hydrodynamic model was adopted to identify sea-level conditions. The result explains the sea level around the island is similar among extremely strong correlations between the points. The hydrodynamic model proves a standing wave due to tidal amplification in Madura Strait waters. The effect of tides on the groundwater level characterized by decreasing in amplitudes and time lags as increasing the distance from the coast.

Although there is a consensus that landscape planning and design can play a positive role in flood mitigation, few specific reviews have explored how the strategies of landscape architecture could play a more effective and beneficial role in flood control. Focusing on the related knowledge about hydraulics, ecology, and practices of flood control, the paper explores the application of resilience theory on providing an improved theoretical framework for landscape planning and design for floods, especially for floods in delta plains, and highlights characteristics of different scales of flood control to landscape architecture. Three main types of technical means are discussed: water channel morphology and processes adjustment; riparian corridor and riparian buffer; and flood-specific landscape structural measures.